Cas no 42139-37-7 (1-Isopropyl-4-(2-nitrovinyl)benzene)

• Product Name: 1-Isopropyl-4-(2-nitrovinyl)benzene
• CAS No: 42139-37-7
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• MDL: MFCD00085100
• CID: 89503
• PubChem ID: 5702924
• Update Time: 2025-04-18

1-Isopropyl-4-(2-nitrovinyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Isopropyl-4-(2-nitrovinyl)benzene
• 4-Isopropyl-w-nitrostyrene
• 4-Isopropyl-beta-nitrostyrene
• 1-[(E)-2-nitroethenyl]-4-propan-2-ylbenzene
• 1-Isopropyl-4-[(E)-2-nitrovinyl]benzene
• 4-ISOPROPYL-OMEGA-NITROSTYRENE
• HMS562J03
• 1-(1-Methylethyl)-4-(2-nitroethenyl)benzene
• 42139-37-7
• 154242-18-9
• 1-[(1E)-2-nitroethenyl]-4-(propan-2-yl)benzene
• A825784
• DTXSID20420685
• (E)-1-isopropyl-4-(2-nitrovinyl)benzene
• AKOS008968387
• MFCD00085100
• CS-0162837
• LS-11221
• 1-(2-nitroethenyl)-4-(propan-2-yl)benzene
• EN300-1672391
• 1-[(E)-2-nitroethenyl]-4-propan-2-yl-benzene
• 1-[(E)-2-nitroethenyl]-4-(propan-2-yl)benzene
• SCHEMBL7511705
• J-504823
• ALBB-031104

• MDL： MFCD00085100
• Inchi： 1S/C11H13NO2/c1-9(2)11-5-3-10(4-6-11)7-8-12(13)14/h3-9H,1-2H3/b8-7+
• InChI Key： PLOZMGIWCWVROY-BQYQJAHWSA-N
• SMILES： [O-][N+](/C=C/C1C=CC(=CC=1)C(C)C)=O

Computed Properties

• Exact Mass: 191.09500
• Monoisotopic Mass: 191.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.8A^2
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing

Experimental Properties

• Color/Form: solid
• Density: 1.081±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 35 °C
• Boiling Point: 294.6±9.0 ºC (760 Torr),
• Flash Point: 126.3±11.5 ºC,
• Refractive Index: 1.566
• Solubility: Insuluble (7.1E-3 g/L) (25 ºC),
• PSA: 45.82000
• LogP: 3.58060
• Solubility: Not determined